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Compound of Interest

Compound Name: Zolunicant

Cat. No.: B1663951 Get Quote

For immediate safety and logistical guidance, this document outlines the essential procedures

for the proper disposal of Zolunicant, ensuring the safety of laboratory personnel and

minimizing environmental impact. This information is intended for researchers, scientists, and

drug development professionals.

Zolunicant, also known by its developmental code name MM-110 and as 18-

Methoxycoronaridine (18-MC), is a derivative of ibogaine.[1] While the Safety Data Sheet

(SDS) for Zolunicant indicates that it is not classified as a hazardous substance or mixture,

responsible disposal is crucial to prevent environmental contamination.[2]

Core Disposal Procedures
When disposing of Zolunicant, it is imperative to adhere to the following step-by-step

procedures to ensure safety and regulatory compliance.

1. Personal Protective Equipment (PPE): Before handling Zolunicant for disposal, all

personnel must wear appropriate PPE, including:

Safety goggles with side-shields

Protective gloves

Impervious clothing

A suitable respirator[3]
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2. Handling and Spill Management:

Avoid the formation of dust and aerosols.[2]

Use Zolunicant only in areas with adequate exhaust ventilation.[2]

In the event of a spill, prevent further leakage and keep the product away from drains and

water courses.[2][3]

For liquid spills, absorb the solution with a finely-powdered, liquid-binding material such as

diatomite or universal binders.[2][3]

Decontaminate affected surfaces and equipment by scrubbing with alcohol.[2][3]

3. Disposal of Unused or Waste Zolunicant: As a non-hazardous substance, the primary goal

for the disposal of Zolunicant is to prevent its entry into the water supply. The practice of

"sewering" (disposing of waste down the drain) is strongly discouraged for all pharmaceuticals.

[4]

The recommended procedure for the disposal of non-hazardous pharmaceutical waste is as

follows:

Do not flush down the toilet or pour down the sink.

Remove the Zolunicant from its original container.

Mix the Zolunicant (in solid or liquid form) with an unappealing substance. Examples include

used coffee grounds, dirt, or cat litter. This step makes the substance less attractive to pets

and people and helps to contain it within the solid waste system.

Place the mixture in a sealed container, such as a plastic bag or an empty, sealable

container.

Dispose of the sealed container in the regular laboratory or municipal trash.

Scratch out or remove all personal or identifying information from the original Zolunicant
container before disposing of it.
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4. Disposal of Contaminated Materials:

All materials used to clean up spills, such as absorbent pads, and any contaminated

personal protective equipment should be collected in a sealed container.

Dispose of the sealed container of contaminated materials in accordance with institutional

and local regulations for chemical waste. While Zolunicant is not classified as hazardous,

these materials should be treated as chemical waste to ensure proper handling.

Quantitative Data
Currently, there is no publicly available quantitative data on the environmental fate or

ecotoxicity of Zolunicant.

Data Point Value

Environmental Persistence No data available

Aquatic Toxicity No data available

Biodegradation Rate No data available

Soil Adsorption/Mobility No data available

Experimental Protocols
No specific experimental protocols for the disposal of Zolunicant were found in the provided

search results. The disposal procedures outlined above are based on general best practices for

non-hazardous pharmaceutical waste.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Zolunicant.
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Preparation Waste Assessment

Spill Containment

Disposal Procedure

Start: Zolunicant for Disposal Don appropriate PPE Is it a spill?

Contain the spillYes

Mix with unappealing
substance (e.g., cat litter)

No (Bulk/Unused)

Absorb with inert material
Decontaminate surfaces

with alcohol

Place in a sealed container Dispose of in municipal trash End: Disposal Complete

Click to download full resolution via product page

Zolunicant Disposal Workflow

This guide provides a framework for the safe and responsible disposal of Zolunicant. Always

consult your institution's specific safety and disposal protocols and local regulations to ensure

full compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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